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Compound of Interest

Compound Name: 4-Pentylaniline

Cat. No.: B1581728

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physicochemical
properties of 4-Pentylaniline, a key intermediate in various organic syntheses. The information
herein is intended to support research, development, and safety protocols by providing
essential data and standardized experimental methodologies.

Core Physicochemical Properties

The physicochemical properties of 4-Pentylaniline are crucial for predicting its behavior in
chemical reactions, formulation processes, and biological systems. A summary of these key
parameters is presented below.

Quantitative Data Summary
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Property Value Units Reference(s)
Molecular Formula C11H17N [1112]
Molecular Weight 163.26 g/mol [1][3]
Boiling Point 130 - 266.5 °C [1112][41[5]
] ] 41 - 46.25 (some
Melting Point _ °C [2][4][5]
estimated)
Density 0.919-0.973 g/mL at 25 °C [1][6]
- Sparingly soluble
Water Solubility g/L [1112]1617]
(0.16 g/L at 25 °C)
pKa (Predicted) 5.10+£0.10 [21151[7]
LogP (Predicted) 3.4-358 [5][8]
Refractive Index 1.53 n20/D [11[2][6]
Flash Point >110 - 113.5 °C [11[4]
Vapor Pressure 0.00862 mmHg at 25°C [21[5]119]

Experimental Protocols

Standardized experimental protocols are essential for the accurate and reproducible

determination of physicochemical properties. The following are detailed methodologies for key

parameters, adapted for the analysis of 4-Pentylaniline.[10]

Determination of Melting Point (Capillary Method)

Principle: The melting point is determined by heating a small, packed sample of the crystalline

solid and observing the temperature range over which it transitions to a liquid.[10]

Methodology:

o A small amount of finely powdered 4-Pentylaniline is packed into a capillary tube to a height

of 2-3 mm.
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e The capillary tube is placed in a calibrated melting point apparatus.

e The sample is heated at a controlled rate, typically 1-2 °C per minute, near the expected
melting point.

e The temperature at which the first drop of liquid appears and the temperature at which the
last solid particle melts are recorded. The melting point is reported as this range.[10]

Determination of Boiling Point (Distillation Method)

Principle: The boiling point is the temperature at which the vapor pressure of the liquid equals
the pressure surrounding the liquid, and the liquid changes into a vapor.

Methodology:

A sample of 4-Pentylaniline is placed in a distillation flask with a few boiling chips.

The flask is fitted with a condenser and a thermometer, with the thermometer bulb positioned
just below the side arm of the flask.

The flask is heated gently.

The temperature is recorded when the liquid is boiling and a steady stream of distillate is
collected. This temperature is the boiling point at the recorded atmospheric pressure.

Determination of Density (Pycnometer Method)

Principle: Density is determined by measuring the mass of a known volume of the substance.
Methodology:

e Aclean, dry pycnometer is weighed empty.

e The pycnometer is filled with 4-Pentylaniline and weighed again.

e The pycnometer is then emptied, cleaned, and filled with a reference substance of known
density (e.g., distilled water) and weighed.
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e The volume of the pycnometer is calculated from the mass and density of the reference
substance.

e The density of 4-Pentylaniline is then calculated by dividing the mass of the sample by the
volume of the pycnometer.

Determination of Water Solubility (Shake-Flask Method)

Principle: This method determines the saturation concentration of a substance in water at a
given temperature.

Methodology:

An excess amount of 4-Pentylaniline is added to a flask containing a known volume of
distilled water.

e The flask is sealed and agitated at a constant temperature until equilibrium is reached
(typically 24-48 hours).

e The solution is then allowed to stand to allow any undissolved material to settle.

o Asample of the supernatant is carefully removed and filtered to remove any suspended
particles.

e The concentration of 4-Pentylaniline in the aqueous sample is determined using a suitable
analytical method, such as UV-Vis spectroscopy or High-Performance Liquid
Chromatography (HPLC).

Determination of pKa (Potentiometric Titration)

Principle: The pKa is determined by monitoring the pH of a solution of the compound as it is
titrated with a strong acid or base. The pKa corresponds to the pH at which the compound is
50% ionized.[10]

Methodology:

» A precise amount of 4-Pentylaniline is dissolved in a suitable solvent (e.g., a
methanol/water mixture).
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The solution is placed in a thermostatted vessel, and a calibrated pH electrode is immersed

in the solution.

o A standardized solution of a strong acid (e.g., 0.1 M HCI) is added in small, precise
increments using a burette.

e The pH of the solution is recorded after each addition of the titrant.

e The pKa is determined from the titration curve as the pH at the half-equivalence point.[10]

Determination of Partition Coefficient (LogP) (Shake-
Flask Method)

Principle: The partition coefficient (P) is the ratio of the concentration of a compound in a
mixture of two immiscible phases at equilibrium, in this case, n-octanol and water. LogP is the
logarithm of this ratio.

Methodology:

e A known amount of 4-Pentylaniline is dissolved in a mixture of n-octanol and water in a
separatory funnel.

e The mixture is shaken vigorously to allow for partitioning of the analyte between the two
phases and then allowed to stand for the phases to separate completely.

e The concentration of 4-Pentylaniline in both the n-octanol and aqueous phases is

determined using a suitable analytical technique, such as UV-Vis spectroscopy or HPLC.[10]

» The partition coefficient (P) is calculated as the ratio of the concentration in n-octanol to the
concentration in water. LogP is the base-10 logarithm of this value.[10]

Visualizations

The following diagrams illustrate key logical workflows relevant to the characterization of 4-
Pentylaniline.
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Initial Assessment
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Caption: Workflow for Physicochemical Profiling of 4-Pentylaniline.

Safety Information

4-Pentylaniline is classified as an irritant.[2][9] It is harmful if swallowed, in contact with skin,
or if inhaled, causing skin irritation, serious eye irritation, and potential respiratory irritation.[3]
[11] Appropriate personal protective equipment, including gloves, safety glasses, and

respiratory protection, should be used when handling this compound.[11] Store in a cool, dry,

well-ventilated area away from strong oxidizing agents.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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